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Compound of Interest

Compound Name: beta-Caryophyllene

Cat. No.: B1668595

An In-depth Technical Guide to the Chemical and Physical Properties of Beta-Caryophyllene

Introduction

Beta-caryophyllene is a naturally occurring bicyclic sesquiterpene found in the essential oils of
numerous plants, including cloves, black pepper, rosemary, and cannabis.[1][2] It is recognized
for its characteristic woody and spicy aroma.[3][4] Beyond its use as a fragrance and flavoring
agent, beta-caryophyllene has garnered significant attention from the scientific community for
its unique pharmacological activities. Notably, it is a selective agonist of the cannabinoid
receptor type 2 (CB2), which is primarily expressed in immune cells.[5][6][7][8] This interaction
underpins its potent anti-inflammatory, analgesic, and neuroprotective properties, making it a
compound of interest for drug development.[8][9][10] This guide provides a comprehensive
overview of the chemical and physical properties of beta-caryophyllene, detailed experimental
protocols for its characterization, and a description of its primary signaling pathway.

Chemical and Physical Properties

The chemical and physical properties of beta-caryophyllene are summarized in the tables
below, providing a consolidated reference for researchers.

General and Physical Properties
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Property Value Source(s)
Appearance Pale yellow oily liquid [1][11]
Odor Woody, spicy, clove-like [3114]
N ) 129-130 °C at 14 mmHg; 262-
Boiling Point [B1[12][13][14]
264 °C at 760 mmHg
Melting Point <25°C [11131[12]
) Approximately 0.901 - 0.9075
Density [1][3][11][12]
g/mL at 20-25 °C
Refractive Index 1.498 - 1.504 at 20 °C [11[3][13][15]
Optical Rotation [0]/D = -8° to -9° (chloroform) [31[12]
6 Pa at 20 °C; 0.0128 mmHg
Vapor Pressure [31[12][16]
at 25 °C
Flash Point > 93 °C (200 °F) [11][13][16]
LogP (Octanol/Water) 6.30 [1][16]

Molecular and Spectroscopic Properties
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Property Value Source(s)
Molecular Formula CisHz4 [3B115][11]
Molecular Weight 204.35 g/mol [11[3][17]
CAS Number 87-44-5 [3][14]

(1R,4E,9S)-4,11,11-trimethyl-
8-

IUPAC Name ) ) [1]
methylidenebicyclo[7.2.0]unde

c-4-ene

Insoluble in water; Soluble in

Solubility ethanol, ether, chloroform, and  [1][3][13][17]
oils.
) Standard non-polar: ~1418-
Kovats Retention Index [1][18]

1465

Experimental Protocols

The characterization and quantification of beta-caryophyllene are commonly performed using
chromatographic techniques, particularly Gas Chromatography (GC) coupled with various
detectors.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification and Quantification

GC-MS is a powerful technique for the definitive identification and quantification of beta-
caryophyllene in complex matrices such as essential oils and plant extracts.

Methodology:
e Sample Preparation:

o For essential oils, dilute the sample in a suitable organic solvent (e.g., hexane, ethanol, or
methanol) to a concentration within the calibrated range of the instrument.[19]
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o For plant material, an extraction step is necessary. This can be achieved through
hydrodistillation or solvent extraction.

o For trace analysis, Headspace Solid-Phase Microextraction (HS-SPME) can be employed
to concentrate the volatile beta-caryophyllene from the sample matrix before injection.
[20] A sample is placed in a sealed vial and heated to allow volatile compounds to enter
the headspace. An SPME fiber is then exposed to the headspace to adsorb the analytes.
[20]

e GC-MS Instrumentation and Conditions:
o Gas Chromatograph: Agilent 7890B GC or similar.
o Mass Spectrometer: Agilent 5977A MSD or similar.

o Column: HP-5MS (5% phenyl-methylsiloxane) capillary column (30 m x 0.25 mm i.d., 0.25
pm film thickness) is commonly used.[19][21]

o Injector: Split/splitless injector, typically operated in split mode to avoid column
overloading. For SPME, a splitless injection is used for desorption of the fiber.[20]

o Injector Temperature: 250 °C.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.[21]

o Oven Temperature Program: An initial temperature of 70 °C held for 1 minute, followed by
a ramp of 2 °C/min to 155 °C, and then a ramp of 10 °C/min to 250 °C, with a final hold
time.[21] This program can be optimized depending on the complexity of the sample
matrix.

o MS Transfer Line Temperature: 280 °C.

o lon Source Temperature: 230 °C.

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Scan Range: m/z 40-500.
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o Data Analysis:

o lIdentification of beta-caryophyllene is achieved by comparing the retention time and the
mass spectrum of the peak with that of a certified reference standard and by matching the

mass spectrum with libraries such as NIST.

o Quantification is typically performed using an internal standard method. A known
concentration of an internal standard (e.g., a-humulene) is added to all samples and
calibration standards.[21] A calibration curve is generated by plotting the ratio of the peak
area of beta-caryophyllene to the peak area of the internal standard against the
concentration of beta-caryophyllene. The concentration in the sample is then determined

from this curve.[21]
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Data Processing

GG-MS Analysis Quantification (Calibration Curve)

‘ Identification (Retention Time & Mass Spectrum) ‘

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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